Cas no 253175-42-7 (N-tert-butylpiperazine-1-carboxamide)

N-tert-butylpiperazine-1-carboxamide structure
253175-42-7 structure
Product Name:N-tert-butylpiperazine-1-carboxamide
CAS No:253175-42-7
MF:C9H19N3O
MW:185.266661882401
CID:246625
PubChem ID:11321368
Update Time:2025-04-19

N-tert-butylpiperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinecarboxamide,N-(1,1-dimethylethyl)-
    • 1-Piperazinecarboxamide,N-(1,1-dimethylethyl)-(9CI)
    • N-TERT-BUTYLPIPERAZINE-1-CARBOXAMIDE
    • 253175-42-7
    • AKOS009216135
    • EN300-121896
    • N-(1,1-Dimethylethyl)-1-piperazinecarboxamide
    • N-(tert-Butyl)piperazine-1-carboxamide
    • AT22984
    • SCHEMBL6628000
    • CS-0224944
    • DTXSID501253942
    • (s)-piperazine-2-t-butylcarboxamide
    • CHEMBL4590025
    • N-tert-butylpiperazine-1-carboxamide
    • Inchi: 1S/C9H19N3O/c1-9(2,3)11-8(13)12-6-4-10-5-7-12/h10H,4-7H2,1-3H3,(H,11,13)
    • InChI Key: MFQDOVOQMLPMEW-UHFFFAOYSA-N
    • SMILES: O=C(NC(C)(C)C)N1CCNCC1

Computed Properties

  • Exact Mass: 185.15300
  • Monoisotopic Mass: 185.152812238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 44.4Ų

Experimental Properties

  • PSA: 44.37000
  • LogP: 1.05730

N-tert-butylpiperazine-1-carboxamide Pricemore >>

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